Cas no 43015-17-4 (2-Propanol, 1,3-dipropoxy-)
2-Propanol, 1,3-dipropoxy- structure
Product Name:2-Propanol, 1,3-dipropoxy-
CAS No:43015-17-4
MF:C9H20O3
MW:176.253303527832
CID:324220
PubChem ID:12469126
Update Time:2025-04-19
2-Propanol, 1,3-dipropoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1,3-dipropoxy-
- 1,3-dipropoxypropan-2-ol
- DTXSID40499479
- 43015-17-4
- SCHEMBL2336383
- AKOS018122913
-
- Inchi: 1S/C9H20O3/c1-3-5-11-7-9(10)8-12-6-4-2/h9-10H,3-8H2,1-2H3
- InChI Key: KLDDZFJSRPXUIY-UHFFFAOYSA-N
- SMILES: O(CCC)CC(COCCC)O
Computed Properties
- Exact Mass: 176.14124450g/mol
- Monoisotopic Mass: 176.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 75.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.7Ų
2-Propanol, 1,3-dipropoxy- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
43015-17-4 (2-Propanol, 1,3-dipropoxy-) Related Products
- 623-69-8(1,3-dimethoxypropan-2-ol)
- 24800-44-0((1-Methyl-1,2-ethanediyl)bis(oxy)bispropanol)
- 70069-04-4(1,4,7,10,13,16-Hexaoxacyclooctadec-2-ylmethanol)
- 4043-59-8(1,3-Diethoxy-2-propanol)
- 75507-26-5(1,4,7,10-Tetraoxacyclododecan-2-methanol)
- 623-39-2(3-Methoxy-1,2-propanediol)
- 39443-66-8(Diethylene glycol diglycidyl ether)
- 110-98-5(Dipropylene glycol)
- 627-82-7(Diglycerol (Mixture of Isomers))
- 75507-25-4(1,4,7,10,13-Pentaoxacyclopentadec-2-ylmethanol)
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